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Compound of Interest

Compound Name: Dimethyl lauramine oleate

Cat. No.: B1499265

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl lauramine oleate is a tertiary amine salt with applications in the cosmetic and
pharmaceutical industries. This technical guide provides a comprehensive overview of its
chemical and physical properties, outlines general methodologies for its synthesis and
analysis, and describes its formulation into topical delivery systems. The information presented
is intended to serve as a foundational resource for researchers and professionals engaged in
drug development and formulation science.

Chemical and Physical Properties

Dimethyl lauramine oleate is the salt formed from the reaction of the tertiary amine, N,N-
dimethyldodecan-1-amine (dimethyl lauramine), and the unsaturated fatty acid, (Z)-octadec-9-
enoic acid (oleic acid)[1]. Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C32H65N02 [2]

Molecular Weight 495.9 g/mol [2]
N,N-dimethyldodecan-1-amine;

IUPAC Name _ _ [2][3]
(2)-octadec-9-enoic acid

CAS Number 70321-83-4 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

ydrog p 3 2]

Count

Topological Polar Surface Area  40.5 A2 [3]
Oleic Acid,

Component Compounds

Lauryldimethylamine

[3]

Synthesis and Analysis
Synthesis of Dimethyl Lauramine Oleate

The synthesis of dimethyl lauramine oleate is achieved through a straightforward acid-base

neutralization reaction between dimethyl lauramine and oleic acid.

Experimental Protocol: Synthesis of Dimethyl Lauramine Oleate

e Reactant Preparation: Equimolar amounts of N,N-dimethyldodecan-1-amine (dimethyl

lauramine) and (Z)-octadec-9-enoic acid (oleic acid) are measured. The reactants should be

of high purity.

e Solvent Addition: A suitable solvent, such as ethanol or isopropanol, is added to a reaction

vessel. The choice of solvent depends on the desired reaction conditions and subsequent

processing steps.

e Reaction: The dimethyl lauramine is slowly added to the oleic acid solution with constant

stirring. The reaction is typically carried out at room temperature. An exothermic reaction

may be observed.
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o Reaction Completion: The reaction is allowed to proceed to completion, which can be
monitored by techniques such as titration to confirm the neutralization of the acid.

» Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

e Product Isolation: The resulting product, dimethyl lauramine oleate, is collected. It should
be a viscous liquid or a waxy solid at room temperature.

o Characterization: The final product should be characterized to confirm its identity and purity
using analytical techniques such as Fourier-Transform Infrared (FTIR) Spectroscopy to
identify the characteristic peaks of the amine salt[4].

Reactants
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Synthesis workflow for Dimethyl Lauramine Oleate.

Analytical Methods

The purity and concentration of dimethyl lauramine oleate can be determined using various
analytical techniques.

Experimental Protocol: Analysis by Titration

This method determines the amine value of the product, which is a measure of the total basic
nitrogen content.
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o Sample Preparation: A known weight of the dimethyl lauramine oleate sample is dissolved
in a suitable solvent, such as glacial acetic acid[5].

 Titrant: A standardized solution of a strong acid, typically 0.1 M perchloric acid in glacial
acetic acid, is used as the titrant[5].

« Titration: The sample solution is titrated with the standardized perchloric acid solution.

» Endpoint Detection: The endpoint of the titration can be determined potentiometrically using
a pH meter with a glass electrode or visually using a suitable indicator such as crystal violet.

e Calculation: The amine value is calculated based on the volume of titrant consumed and the
weight of the sample.

Experimental Protocol: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the identification and quantification of the component parts of the
amine salt after derivatization or for the analysis of related impurities.

o Sample Preparation: The dimethyl lauramine oleate sample may need to be hydrolyzed
back to dimethyl lauramine and oleic acid. The oleic acid can then be derivatized to its
methyl ester (FAME) for better volatility.

e GC Conditions:
o Column: A capillary column with a polar stationary phase is typically used[6].
o Injector Temperature: 250°CJ[6].

o Oven Program: A temperature gradient program is employed, for example, starting at
120°C and ramping up to 220°C[6].

o Carrier Gas: Helium.
e MS Conditions:

o lonization Mode: Electron lonization (El).
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o Scan Range: m/z 50-500.

o Data Analysis: The resulting chromatogram and mass spectra are compared to reference
standards for identification and quantification.

Applications in Drug Development

Tertiary amines and their salts are prevalent in pharmaceutical products, often used to improve
the solubility and bioavailability of active pharmaceutical ingredients (APISs)[4][7][8][9].
Dimethyl lauramine oleate's surfactant and emulsifying properties make it a candidate for use
in topical drug delivery systems, such as creams and lotions[10].

Formulation of a Topical Cream

Dimethyl lauramine oleate can act as an emulsifier and texture enhancer in oil-in-water (O/W)
cream formulations[10].

Experimental Protocol: Preparation of an Oil-in-Water (O/W) Cream

o Preparation of the Oil Phase: The oil-soluble components, including the active
pharmaceutical ingredient (if oil-soluble) and other excipients like emollients and waxes, are
mixed and heated to approximately 70-75°C. Dimethyl lauramine oleate would be part of
this phase.

e Preparation of the Aqueous Phase: The water-soluble components, including preservatives,
humectants, and any water-soluble active ingredients, are dissolved in purified water and
heated to approximately 70-75°C.

o Emulsification: The oil phase is slowly added to the aqueous phase with continuous high-
shear mixing to form a stable emulsion.

e Cooling: The resulting emulsion is cooled under constant, gentle agitation.

» Addition of Heat-Sensitive Ingredients: Any heat-sensitive ingredients, such as fragrances or
certain APIs, are added when the cream has cooled to below 40°C.

e Homogenization: The final cream is homogenized to ensure a uniform droplet size and
distribution.
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¢ Quality Control: The final product is tested for its physical properties (pH, viscosity,
appearance) and stability.
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Workflow for the formulation of a topical cream.

Conclusion

Dimethyl lauramine oleate is a versatile compound with established applications in personal
care and potential for use in pharmaceutical formulations. This guide has provided an overview
of its fundamental properties and offered generalized protocols for its synthesis, analysis, and
formulation. Further research into its specific interactions with various APIs and its impact on
drug delivery systems is warranted to fully elucidate its potential in the pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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